Cas no 866725-88-4 (3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6-methoxy-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6-methoxy-1,4-dihydroquinolin-4-one
• CAS No: 866725-88-4
• MF: C₂₃H₁₈ClNO₄S
• MW: 439.9113240242
• CID: 5757498
• PubChem ID: 2136738
• Update Time: 2025-05-25

3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6-methoxy-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorobenzyl)-6-methoxy-3-(phenylsulfonyl)quinolin-4(1H)-one
• AKOS001839034
• 3-(benzenesulfonyl)-1-[(2-chlorophenyl)methyl]-6-methoxyquinolin-4-one
• 3-(benzenesulfonyl)-1-[(2-chlorophenyl)methyl]-6-methoxy-1,4-dihydroquinolin-4-one
• 866725-88-4
• F1604-0389
• 4(1H)-Quinolinone, 1-[(2-chlorophenyl)methyl]-6-methoxy-3-(phenylsulfonyl)-
• 3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6-methoxy-1,4-dihydroquinolin-4-one

• Inchi： 1S/C23H18ClNO4S/c1-29-17-11-12-21-19(13-17)23(26)22(30(27,28)18-8-3-2-4-9-18)15-25(21)14-16-7-5-6-10-20(16)24/h2-13,15H,14H2,1H3
• InChI Key： IVYYHSVPOFUISS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C=C(C(C2C=C(C=CC1=2)OC)=O)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 439.0645069g/mol
• Monoisotopic Mass: 439.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.389±0.06 g/cm3(Predicted)
• Boiling Point: 649.7±55.0 °C(Predicted)
• pka: 0.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6-methoxy-1,4-dihydroquinolin-4-one

Introduction to 3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6-methoxy-1,4-dihydroquinolin-4-one (CAS No. 866725-88-4)

The compound 3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6-methoxy-1,4-dihydroquinolin-4-one, identified by its CAS number 866725-88-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a quinoline core modified with a benzenesulfonyl group and a 2-chlorophenylmethyl substituent, has garnered attention for its potential applications in pharmaceutical research. The structural design of this compound incorporates elements that are known to enhance binding affinity and selectivity, making it a promising candidate for further exploration in drug development.

Recent studies have highlighted the importance of quinoline derivatives in the treatment of various diseases, including infectious disorders and cancer. The presence of the 6-methoxy group in the structure not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability. These characteristics are critical for ensuring that the compound can be effectively absorbed, distributed, metabolized, and excreted (ADME) in vivo. The benzenesulfonyl moiety further enhances the molecule's interaction with biological targets by providing a hydrogen-bonding surface that can be optimized for receptor binding.

In the context of modern drug discovery, the 1-(2-chlorophenyl)methyl group serves as a key pharmacophore, contributing to the compound's ability to modulate enzymatic activity and signal transduction pathways. This substituent is particularly interesting because it mimics structures found in known bioactive molecules, suggesting that 3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6-methoxy-1,4-dihydroquinolin-4-one may exhibit similar therapeutic effects. Preliminary computational studies have indicated that this compound can interact with specific amino acid residues in target proteins, potentially leading to high-affinity binding.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and regioselective functionalization, have been employed to construct the quinoline scaffold efficiently. The introduction of the benzenesulfonyl group at the 3-position and the 2-chlorophenylmethyl group at the 1-position are critical steps that define the compound's unique pharmacological profile. These modifications have been carefully designed to maximize interactions with biological targets while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research is focused on identifying novel therapeutic agents that can combat drug-resistant pathogens and tumors. The structural features of 3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6-methoxy-1,4-dihydroquinolin-4-one make it an attractive candidate for further investigation in these areas. For instance, its ability to inhibit specific enzymes involved in bacterial biofilm formation could provide a new strategy for treating infections caused by multidrug-resistant bacteria.

Moreover, the methoxy group at position 6 enhances the metabolic stability of the molecule, which is essential for prolonged therapeutic effects. This feature reduces the need for frequent dosing and minimizes side effects associated with rapid metabolism. In vitro studies have demonstrated that this compound exhibits promising activity against several disease models, including cancer cell lines and bacterial strains resistant to conventional antibiotics. These findings underscore its potential as a lead compound for further development.

The development of new drugs is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, the design of 3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6-methoxy-1,4-dihydroquinolin-4-one addresses many of these issues through strategic molecular modifications. The combination of hydrophilic and hydrophobic groups ensures adequate solubility while maintaining sufficient lipophilicity for effective membrane penetration. This balance is crucial for achieving optimal pharmacokinetic properties.

Recent advances in drug discovery technologies have enabled researchers to rapidly screen large libraries of compounds for potential therapeutic activity. High-throughput screening (HTS) and virtual screening techniques have been particularly useful in identifying promising candidates like 3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6-methoxy-1,4-dihydroquinolin-4-one. These methods allow for the efficient evaluation of thousands of molecules based on their predicted interactions with biological targets. As a result, researchers can prioritize compounds that are most likely to succeed in preclinical and clinical trials.

The quinoline scaffold is well-known for its versatility in medicinal chemistry due to its ability to interact with a wide range of biological targets. The structural modifications introduced in this compound have been carefully optimized to enhance its binding affinity and selectivity. For example, the placement of the benzenesulfonyl group at position 3 creates a hydrogen-bonding network that can interact with polar residues in target proteins. Similarly, the 2-chlorophenylmethyl group at position 1 provides additional contact points that improve overall binding stability.

In conclusion,3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6-methoxy-1,4-dihydroquinolin-4-one (CAS No. 866725-88-4) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further exploration in drug development efforts aimed at addressing critical medical challenges such as infections and cancer treatment resistance.